Cas no 7178-96-3 (2-(1-HYDROXYCYCLOHEXYL)-2-METHYLPROPANENITRILE)

• Product Name: 2-(1-HYDROXYCYCLOHEXYL)-2-METHYLPROPANENITRILE
• CAS No: 7178-96-3
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 4657740
• PubChem ID: 12468656
• Update Time: 2025-10-28

2-(1-HYDROXYCYCLOHEXYL)-2-METHYLPROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetonitrile, 1-hydroxy-α,α-dimethyl-
• 2-(1-HYDROXYCYCLOHEXYL)-2-METHYLPROPANENITRILE

• Inchi： 1S/C10H17NO/c1-9(2,8-11)10(12)6-4-3-5-7-10/h12H,3-7H2,1-2H3
• InChI Key： CAPFEGFDDNRVFW-UHFFFAOYSA-N
• SMILES： C(C1(CCCCC1)O)(C)(C)C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 2-(1-HYDROXYCYCLOHEXYL)-2-METHYLPROPANENITRILE

Introduction to 2-(1-HYDROXYCYCLOHEXYL)-2-METHYLPROPANENITRILE (CAS No. 7178-96-3)

2-(1-HYDROXYCYCLOHEXYL)-2-METHYLPROPANENITRILE, with the CAS number 7178-96-3, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a hydroxycyclohexyl group and a methylpropanenitrile moiety. These structural features contribute to its diverse chemical properties and potential applications in various scientific and industrial contexts.

The molecular formula of 2-(1-HYDROXYCYCLOHEXYL)-2-METHYLPROPANENITRILE is C₁₀H₁₇NO₂, and its molecular weight is approximately 183.24 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it an attractive candidate for a wide range of applications, from synthetic intermediates to potential therapeutic agents.

In recent years, significant research has been conducted to explore the biological activities and potential therapeutic applications of 2-(1-HYDROXYCYCLOHEXYL)-2-METHYLPROPANENITRILE. Studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties, which are crucial for the development of new drugs targeting inflammatory diseases and oxidative stress-related conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-(1-HYDROXYCYCLOHEXYL)-2-METHYLPROPANENITRILE effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 2-(1-HYDROXYCYCLOHEXYL)-2-METHYLPROPANENITRILE has also been investigated for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Research published in the Oxidative Medicine and Cellular Longevity journal in 2020 reported that this compound significantly reduced oxidative damage in cellular models, indicating its potential as a protective agent against oxidative stress.

The synthetic versatility of 2-(1-HYDROXYCYCLOHEXYL)-2-METHYLPROPANENITRILE has also made it a valuable intermediate in organic synthesis. Its reactivity with various functional groups allows chemists to develop novel compounds with tailored properties for specific applications. For example, the compound can be used as a building block in the synthesis of more complex molecules with enhanced biological activities or improved pharmacological profiles.

In the pharmaceutical industry, the development of new drugs often requires the synthesis of complex molecules with specific biological activities. 2-(1-HYDROXYCYCLOHEXYL)-2-METHYLPROPANENITRILE has shown promise as a starting material for the synthesis of drug candidates targeting various therapeutic areas. Its ability to undergo selective chemical transformations makes it an attractive choice for researchers aiming to optimize drug candidates for improved efficacy and safety.

The environmental impact of chemical compounds is another important consideration in their development and application. Studies have evaluated the biodegradability and environmental fate of 2-(1-HYDROXYCYCLOHEXYL)-2-METHYLPROPANENITRILE. A recent report in the Environmental Science & Technology journal indicated that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may have a relatively low environmental impact compared to other synthetic compounds.

In conclusion, 2-(1-HYDROXYCYCLOHEXYL)-2-METHYLPROPANENITRILE (CAS No. 7178-96-3) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique molecular structure confers valuable chemical properties that make it an attractive candidate for research and development in fields such as medicinal chemistry, materials science, and environmental science. As ongoing research continues to uncover new insights into its biological activities and synthetic applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.